Cas no 851008-34-9 (5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine)
851008-34-9 structure
Product Name:5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine
CAS No:851008-34-9
MF:C7H9BrClN3
MW:250.523459196091
CID:2144879
PubChem ID:24903516
Update Time:2025-04-21
5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine
- DB-317382
- (5-bromo-2-chloropyrimidin-4-yl)-isopropylamine
- SCHEMBL1773659
- 851008-34-9
- RNXSZXRTNRVNIQ-UHFFFAOYSA-N
- (5-Bromo-2-chloropyrimidin-4-yl)isopropylamine
- AKOS017553039
-
- Inchi: 1S/C7H9BrClN3/c1-4(2)11-6-5(8)3-10-7(9)12-6/h3-4H,1-2H3,(H,10,11,12)
- InChI Key: RNXSZXRTNRVNIQ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(N=C1NC(C)C)Cl
Computed Properties
- Exact Mass: 248.96684Da
- Monoisotopic Mass: 248.96684Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.8Ų
5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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